Cas no 413624-57-4 (13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid)

• Product Name: 13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
• CAS No: 413624-57-4
• MF: C₁₇H₃₂O₄
• MW: 300.433586120605
• CID: 2635247
• PubChem ID: 23431269
• Update Time: 2025-04-21

13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid Chemical and Physical Properties

Names and Identifiers

• 13-hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
• DTXSID80633996
• 413624-57-4
• SCHEMBL6206143
• 13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid

• Inchi： 1S/C17H32O4/c1-16(2,13-18)11-7-5-9-14(19)10-6-8-12-17(3,4)15(20)21/h18H,5-13H2,1-4H3,(H,20,21)
• InChI Key： FTFYQPIZYYTWNV-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CCCCC(CCCCC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 300.23005950Da
• Monoisotopic Mass: 300.23005950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.6Ų